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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857

Essential Safety and Handling Guide for Methyl
Adipate

This guide provides crucial safety and logistical information for handling Methyl Adipate,
tailored for researchers, scientists, and drug development professionals. Due to the potential
ambiguity of the common name "Methyl Adipate,” this document addresses both Monomethyl
Adipate and Dimethyl Adipate. It is imperative to confirm the exact chemical identity from the
supplier's Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is appropriate Personal Protective
Equipment. The following table summarizes the recommended PPE for handling Monomethyl
and Dimethyl Adipate based on available safety data.[1][2][3][4]
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PPE Category Item

Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][2][4]
A face shield may be

necessary for splash hazards.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[5] Gloves
must be inspected for integrity
before each use.[1][2][4]
Follow proper glove removal
technique to avoid skin
contact.[2][4]

Laboratory Coat/Impervious

Body Protection )
Clothing

A standard laboratory coat
should be worn to protect
against skin contact. For larger
quantities or significant splash
risk, wear fire/flame resistant
and impervious clothing.[1][2]

[4]

Respiratory Protection Respirator (if necessary)

Generally not required if
handled in a well-ventilated
area or a chemical fume hood.
[2][4] If exposure limits are
exceeded, or if mists or
aerosols are generated, use a
full-face respirator with
appropriate cartridges (e.g.,
type OV/AG (US) or ABEK (EU
EN 14387)).[2][4]

Hazard and Toxicity Data
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Understanding the quantitative aspects of a chemical's hazards is critical for a comprehensive

risk assessment.

Substance

Hazard

Value

Source

Dimethyl Adipate

Acute Oral Toxicity
(LD50, Rat)

> 5,000 mg/kg

[4]

Dimethyl Adipate

Acute Dermal Toxicity

Harmful in contact

with skin.

[3]

Dimethyl Adipate

Inhalation Toxicity
(NOAEL, Rat)

Maternal: 160 mg/ms;
Fetal: 440 mg/m3

[6]

110 °C (230 °F) -

Dimethyl Adipate Flash Point [2][4]
closed cup

Dimethyl Adipate Lower Explosion Limit  0.8% (V) [2]

Dimethyl Adipate Upper Explosion Limit  8.1% (V) [2]

Monomethyl Adipate

Toxicity Data

Not extensively
available. Handle with
caution as with related

chemicals.

[7]

NOAEL: No Observed Adverse Effect Level

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility.

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Pre-Handling Checks:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.

o Locate and verify the functionality of the nearest eyewash station and safety shower.[7]
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o Inspect all PPE for defects before donning.

o Have absorbent, spill-neutralizing materials readily available.

e Handling the Chemical:

o

Avoid direct contact with skin, eyes, and clothing.[7]

[¢]

Avoid the formation of mists or aerosols.[1]

[e]

Use spark-proof tools and explosion-proof equipment if large quantities are handled.[1]

[e]

Keep containers tightly closed when not in use.[2]

e Post-Handling Procedures:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][4]
o Decontaminate the work area.

o Properly remove and dispose of contaminated PPE.[2][4]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
e Chemical Waste:

o Unused Methyl Adipate and solutions containing it should be collected in a designated,
labeled, and sealed container for chemical waste.

o Do not dispose of Methyl Adipate down the drain.[2][4][7]
o Arrange for disposal by a licensed and qualified hazardous waste disposal company.[2][4]

e Contaminated Materials:
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o Dispose of contaminated gloves, absorbent materials, and other disposable PPE as
hazardous waste in a designated container.[2]

o Empty containers should be triple-rinsed (if appropriate) and disposed of according to
institutional and local regulations. Consult your institution's environmental health and

safety office for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of Methyl Adipate, from
initial preparation to final disposal.
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Caption: Workflow for the safe handling of Methyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Methyl
adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8814857#personal-protective-equipment-for-
handling-methyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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